Cas no 126417-93-4 (3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 126417-93-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5907692
• PubChem ID: 21724032
• Update Time: 2025-06-11

3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine
• 126417-93-4
• EN300-1148367

• Inchi： 1S/C12H15N3/c1-8-4-5-10(9(2)6-8)11-7-12(13)15(3)14-11/h4-7H,13H2,1-3H3
• InChI Key： KVIOXCLHSYXEAX-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC(C)=CC=2C)=N1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 126417-93-4)

3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine, also known by its CAS number 126417-93-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 2,4-dimethylphenyl group and a methyl group at the 1-position. The presence of these substituents imparts specific physicochemical properties that influence its biological activity. Recent studies have highlighted the importance of the pyrazole scaffold in drug discovery, particularly in the development of selective inhibitors for various targets.

In the context of medicinal chemistry, 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine has been investigated for its potential as a lead compound in the development of new drugs. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that derivatives of this compound exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine and its derivatives could be valuable candidates for the treatment of inflammatory diseases such as arthritis and colitis.

Beyond its anti-inflammatory activity, 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine has also shown promise in cancer research. A recent study published in Cancer Research demonstrated that this compound and its analogs exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in further exploring the potential of 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine as an anticancer agent.

The pharmacokinetic properties of 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine are another important aspect to consider in its development as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine has also been explored for its use as a synthetic intermediate in organic synthesis. The versatility of the pyrazole scaffold allows for the introduction of various functional groups through well-established synthetic routes. This makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities.

The synthesis of 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine typically involves multi-step processes that include the formation of the pyrazole ring and subsequent functionalization steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a one-pot synthesis method using microwave irradiation has been reported to significantly reduce reaction times and improve yields.

In conclusion, 3-(2,4-dimethylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 126417-93-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.